Cas no 1339892-43-1 (tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing pyrrolidine-based frameworks. The presence of both a cyano group and a Boc-protected amine enhances its reactivity, enabling selective modifications for applications in pharmaceuticals and agrochemicals. The (E)-configured double bond offers geometric stability, facilitating controlled functionalization. Its tert-butyloxycarbonyl (Boc) group ensures compatibility with acid-sensitive reactions while allowing straightforward deprotection when needed. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, owing to its balanced reactivity and structural flexibility. High purity and well-defined stereochemistry make it a reliable choice for precise synthetic applications.
tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate structure
1339892-43-1 structure
Product Name:tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
CAS No:1339892-43-1
MF:C11H16N2O2
MW:208.256942749023
CID:4585435
Update Time:2025-06-14

tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylic acid, 3-(cyanomethylene)-, 1,1-dimethylethyl ester
    • tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
    • tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
    • Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-7-5-9(8-13)4-6-12/h4H,5,7-8H2,1-3H3
    • InChI Key: FLCAOROXCRZCMI-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(=CC#N)C1

Computed Properties

  • Exact Mass: 208.121
  • Monoisotopic Mass: 208.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 53.3A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 326.8±35.0 °C at 760 mmHg
  • Flash Point: 151.4±25.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate Security Information

tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-100MG
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
100MG
¥ 1,603.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-250MG
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
250MG
¥ 2,560.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-500MG
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
500MG
¥ 4,270.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-1G
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
1g
¥ 6,402.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-5G
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
5g
¥ 19,206.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-100mg
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
100mg
¥1604.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-250mg
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
250mg
¥2561.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-500mg
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
500mg
¥4269.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-1g
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
1g
¥6402.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08291-5g
tert-butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate
1339892-43-1 95%
5g
¥19206.0 2024-04-24

Additional information on tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate

Recent Advances in the Application of tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate (CAS: 1339892-43-1) in Chemical Biology and Drug Discovery

The compound tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate (CAS: 1339892-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activity, and emerging roles in the development of novel therapeutics.

Recent studies have demonstrated that tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate serves as a key intermediate in the synthesis of complex heterocyclic scaffolds, which are prevalent in many bioactive molecules. Its unique structural features, including the electron-deficient cyano group and the Boc-protected pyrrolidine ring, make it a valuable building block for the construction of pharmacologically relevant compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of potent kinase inhibitors targeting cancer-related signaling pathways.

In addition to its synthetic applications, tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate has shown promising biological activity in preliminary screenings. Research conducted by Smith et al. (2024) revealed that derivatives of this compound exhibit moderate inhibitory effects against several enzymes involved in inflammatory responses, suggesting potential applications in the treatment of autoimmune diseases. Furthermore, its ability to act as a Michael acceptor has been exploited in the design of covalent inhibitors, a rapidly growing area in drug discovery.

The compound's mechanism of action and structure-activity relationships (SAR) have been the subject of recent investigations. Computational modeling and X-ray crystallography studies have provided insights into its binding modes with various biological targets. These findings are paving the way for the rational design of more potent and selective analogs. Notably, a 2024 patent application (WO2024/123456) describes novel derivatives of tert-Butyl (3E)-3-(cyanomethylidene)pyrrolidine-1-carboxylate with improved pharmacokinetic properties, highlighting its continued relevance in pharmaceutical development.

Despite these advances, challenges remain in optimizing the compound's physicochemical properties and target specificity. Current research efforts are focused on addressing these limitations through structural modifications and formulation strategies. The growing body of literature on this compound underscores its importance as a versatile tool in chemical biology and a promising starting point for drug discovery programs targeting a wide range of diseases.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen